Cas no 432530-64-8 (2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid)

• Product Name: 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid
• CAS No: 432530-64-8
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 3083124
• PubChem ID: 750057
• Update Time: 2025-10-31

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethyl-thiophene-3-carboxylic acid
• CS-0232929
• 2-(2,5-dimethylpyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic acid
• Z57171332
• EN300-12960
• SR-01000500944
• EU-0079478
• 432530-64-8
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylicacid
• SB63666
• G49548
• SR-01000500944-1
• STK019512
• 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4,5-DIMETHYL-3-THIOPHENECARBOXYLIC ACID
• AKOS000200792
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic acid
• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid

• MDL： MFCD03167268
• Inchi： 1S/C13H15NO2S/c1-7-5-6-8(2)14(7)12-11(13(15)16)9(3)10(4)17-12/h5-6H,1-4H3,(H,15,16)
• InChI Key： SSTIILNDWFESFQ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)O)=C1N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 249.08234989Da
• Monoisotopic Mass: 249.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 171-173 °C
• Boiling Point: 429.0±45.0 °C at 760 mmHg
• Flash Point: 213.2±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid

Introduction to 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid (CAS No. 432530-64-8)

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid (CAS No. 432530-64-8) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiophene derivatives and is characterized by its distinctive molecular structure, which includes a thiophene ring substituted with a 2,5-dimethylpyrrole moiety and a carboxylic acid group. The combination of these functional groups imparts unique chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid is C₁₅H₁₈O₂S, and its molecular weight is approximately 270.37 g/mol. The compound's physical properties include a melting point of around 140°C and a solubility profile that varies depending on the solvent used. It is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

In terms of chemical reactivity, 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid exhibits notable stability under standard laboratory conditions. However, it can undergo various chemical transformations when exposed to specific reagents or conditions. For instance, the carboxylic acid group can be readily converted into esters or amides through standard coupling reactions, making it a versatile starting material for the synthesis of more complex molecules.

Recent research studies have highlighted the potential applications of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid in medicinal chemistry. One area of particular interest is its use as a building block for the development of novel therapeutic agents. The compound's aromatic structure and functional groups provide a platform for the design of drugs with improved pharmacological properties. For example, researchers have explored its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases.

In addition to its medicinal applications, 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid has shown promise in the field of materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. The thiophene ring contributes to the compound's conjugated π-electron system, which can enhance charge transport and light absorption characteristics. This makes it a valuable component in the fabrication of organic semiconductors and solar cells.

The synthesis of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the coupling of a substituted thiophene with a pyrrole derivative followed by carboxylation or esterification steps. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

The safety profile of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid is an important consideration for its use in various applications. While it is generally considered safe when handled properly under laboratory conditions, appropriate precautions should be taken to avoid exposure to skin or inhalation of vapors. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe usage.

In conclusion, 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic Acid (CAS No. 432530-64-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.